Cas no 1909319-37-4 (tert-butyl 6-azaspiro2.5octane-1-carboxylate)

Tert-butyl 6-azaspiro[2.5]octane-1-carboxylate is a spirocyclic compound featuring a fused azetidine-pyrrolidine ring system, which serves as a valuable intermediate in medicinal chemistry and organic synthesis. Its rigid spiro scaffold enhances conformational control, making it useful for designing bioactive molecules with improved selectivity and stability. The tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with a wide range of synthetic transformations, including deprotection under mild acidic conditions. This compound is particularly advantageous for constructing complex heterocycles and peptidomimetics, offering versatility in drug discovery applications. Its well-defined structure and synthetic accessibility make it a practical choice for researchers developing novel pharmacophores.
tert-butyl 6-azaspiro2.5octane-1-carboxylate structure
1909319-37-4 structure
Product Name:tert-butyl 6-azaspiro2.5octane-1-carboxylate
CAS No:1909319-37-4
MF:C12H21NO2
MW:211.30064368248
MDL:MFCD29762721
CID:4728122
PubChem ID:121553207
Update Time:2025-06-14

tert-butyl 6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
    • Tert-butyl 6-azaspiro[2.5]octane-2-carboxylate
    • tert-butyl 6-azaspiro2.5octane-1-carboxylate
    • 6-Aza-spiro[2.5]octane-1-carboxylic acid tert-butyl ester
    • MDL: MFCD29762721
    • Inchi: 1S/C12H21NO2/c1-11(2,3)15-10(14)9-8-12(9)4-6-13-7-5-12/h9,13H,4-8H2,1-3H3
    • InChI Key: IIFCETPARNFUOW-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CC21CCNCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Topological Polar Surface Area: 38.3

tert-butyl 6-azaspiro2.5octane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R2198-1g
6-Aza-spiro[2.5]octane-1-carboxylic acid tert-butyl ester
1909319-37-4 98%
1g
¥12066.64 2024-04-19
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R2198-5g
6-Aza-spiro[2.5]octane-1-carboxylic acid tert-butyl ester
1909319-37-4 98%
5g
¥42670.43 2024-04-19
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
60R2198-500mg
6-Aza-spiro[2.5]octane-1-carboxylic acid tert-butyl ester
1909319-37-4 98%
500mg
¥7432.35 2024-04-19
Ambeed
A1081308-1g
tert-Butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
1g
$755.0 2024-07-28
Enamine
EN300-251642-0.05g
tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
0.05g
$245.0 2024-06-19
Enamine
EN300-251642-0.1g
tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
0.1g
$366.0 2024-06-19
Enamine
EN300-251642-0.25g
tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
0.25g
$524.0 2024-06-19
Enamine
EN300-251642-0.5g
tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
0.5g
$824.0 2024-06-19
Enamine
EN300-251642-1.0g
tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
1.0g
$1057.0 2024-06-19
Enamine
EN300-251642-2.5g
tert-butyl 6-azaspiro[2.5]octane-1-carboxylate
1909319-37-4 95%
2.5g
$2071.0 2024-06-19

tert-butyl 6-azaspiro2.5octane-1-carboxylate Related Literature

Additional information on tert-butyl 6-azaspiro2.5octane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Azaspiro[2.5]octane-1-carboxylate (CAS: 1909319-37-4)

In recent years, the compound tert-butyl 6-azaspiro[2.5]octane-1-carboxylate (CAS: 1909319-37-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promise as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. The following sections provide an overview of the latest research developments related to this compound, including its synthesis, applications, and potential therapeutic implications.

The synthesis of tert-butyl 6-azaspiro[2.5]octane-1-carboxylate has been optimized through several innovative approaches. Recent studies have highlighted the use of palladium-catalyzed cyclization reactions and photochemical methods to achieve high yields and enantioselectivity. These advancements have not only improved the efficiency of production but also expanded the scope of its applications in medicinal chemistry. For instance, the compound has been employed as a key building block in the development of novel kinase inhibitors and GPCR modulators.

One of the most notable applications of tert-butyl 6-azaspiro[2.5]octane-1-carboxylate is its role in the design of central nervous system (CNS) therapeutics. Researchers have utilized its spirocyclic framework to enhance blood-brain barrier permeability and improve pharmacokinetic properties. Recent preclinical studies have demonstrated its efficacy in targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's, by modulating specific neurotransmitter pathways. These findings underscore its potential as a scaffold for next-generation CNS drugs.

In addition to its therapeutic applications, tert-butyl 6-azaspiro[2.5]octane-1-carboxylate has also been explored in the field of chemical biology. Its rigid structure and functional groups make it an ideal candidate for probing protein-ligand interactions and designing enzyme inhibitors. Recent work has focused on its use in fragment-based drug discovery (FBDD), where it serves as a core fragment for the development of high-affinity binders. This approach has yielded promising results in targeting challenging drug targets, such as protein-protein interactions.

Despite these advancements, challenges remain in the large-scale production and derivatization of tert-butyl 6-azaspiro[2.5]octane-1-carboxylate. Researchers are actively investigating greener synthetic routes and scalable methodologies to address these limitations. Furthermore, ongoing studies aim to elucidate its mechanism of action in various biological systems, which could unlock new therapeutic avenues. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, tert-butyl 6-azaspiro[2.5]octane-1-carboxylate (CAS: 1909319-37-4) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural properties and versatile applications make it a focal point of ongoing research. As synthetic methodologies continue to evolve and its biological roles are further elucidated, this compound is poised to play a pivotal role in the development of innovative therapeutics. Future studies will likely explore its potential in emerging areas, such as targeted drug delivery and precision medicine.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk